methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate

• IUPAC Name: methyl 4-[(Z)-(4-phenylpiperazin-1-yl)iminomethyl]benzoate
• InChI: InChI=1S/C19H21N3O2/c1-24-19(23)17-9-7-16(8-10-17)15-20-22-13-11-21(12-14-22)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3/b20-15-
• InChI Key: QQQIETUELGVVKL-HKWRFOASSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N\N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that is widely used in medicinal chemistry, drug discovery, and other related areas.

Mechanism of Action

The mechanism of action of methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in the cells. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits antibacterial and antifungal activities by disrupting the cell membrane and inhibiting the synthesis of essential macromolecules.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to modulate the expression of various genes involved in cell proliferation, differentiation, and apoptosis. It also exhibits antioxidant and anti-inflammatory activities, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential applications in various fields, which makes it a valuable tool for scientific research. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate. One potential direction is to explore its potential as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and neurodegenerative disorders. Another direction is to investigate its mechanism of action in more detail to gain a better understanding of its effects on the cells. Additionally, further studies are needed to explore its potential as a modulator of the central nervous system and its effects on cognitive function.

Scientific Research Applications

Methyl 4-{[(4-phenyl-1-piperazinyl)imino]methyl}benzoate has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been found to exhibit significant antitumor, antibacterial, and antifungal activities. It has also been shown to have potential as a neuroprotective agent and a modulator of the central nervous system.